molecular formula C21H15Cl2F3N2O6S B3129489 N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide CAS No. 339099-98-8

N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide

Cat. No. B3129489
CAS RN: 339099-98-8
M. Wt: 551.3 g/mol
InChI Key: CILLOKPSJDIZAC-UHFFFAOYSA-N
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Description

N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C21H15Cl2F3N2O6S and its molecular weight is 551.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis and Antimicrobial Activity : A study by Patel et al. (2011) explored the synthesis of related compounds, demonstrating the potential for developing antimicrobial agents.
  • Crystal Structure Analysis : Zhong et al. (2010) conducted a study on similar compounds, focusing on their crystal structure and potential implications in drug design.

Polymer and Material Science

  • UV Cross-Linkable Polymer : Research by Suresh et al. (2016) involved the synthesis of related compounds for developing UV cross-linkable polymers, highlighting applications in materials science.
  • Electrochromic Materials : A study by Li et al. (2017) on novel electrochromic materials employing nitrotriphenylamine units suggests the utility of related compounds in developing advanced materials with specific optical properties.

Pharmaceutical and Biological Applications

  • Antimicrobial and Antifungal Activities : Compounds structurally similar to the one have been studied for their antimicrobial properties. Limban et al. (2011) investigated thiourea derivatives, which showed significant antimicrobial activity.
  • Synthesis of Gefitinib : The process of synthesizing Gefitinib, as explored by Jin et al. (2005), involved compounds with similar structural features, indicating the relevance in pharmaceutical synthesis.

Environmental and Agricultural Research

  • Photodecomposition Studies : A study by Nakagawa and Crosby (1974) on the photodecomposition of similar compounds has implications for understanding the environmental behavior of such chemicals.

properties

IUPAC Name

N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-3-[2-nitro-4-(trifluoromethyl)phenoxy]thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H15Cl2F3N2O6S/c1-32-5-6-33-18-10-14(12(22)9-13(18)23)27-20(29)19-17(4-7-35-19)34-16-3-2-11(21(24,25)26)8-15(16)28(30)31/h2-4,7-10H,5-6H2,1H3,(H,27,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CILLOKPSJDIZAC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCOC1=C(C=C(C(=C1)NC(=O)C2=C(C=CS2)OC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-])Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H15Cl2F3N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

551.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide
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N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide
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N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide
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N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide
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N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide
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N-(2,4-Dichloro-5-(2-methoxyethoxy)phenyl)-3-(2-nitro-4-(trifluoromethyl)phenoxy)-2-thiophenecarboxamide

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